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Compound of Interest

Compound Name: Hydrochloride dihydrate

Cat. No.: B8539233 Get Quote

CAS Number: 22189-32-8[1][2][3][4][5]

This technical guide provides an in-depth overview of spectinomycin dihydrochloride

pentahydrate, an aminocyclitol antibiotic.[1][2][5] It is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical properties,

mechanism of action, and relevant experimental protocols.

Chemical and Physical Properties
Spectinomycin dihydrochloride pentahydrate is a white to off-white crystalline powder that is

soluble in water.[1] It is an antibiotic isolated from Streptomyces spectabilis.[2][5][6] The

pentahydrate form contains five water molecules per formula unit, which influences its physical

properties and stability.[1]
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Property Value

Molecular Formula C₁₄H₂₄N₂O₇·2HCl·5H₂O[1][2][5]

Molecular Weight 495.35 g/mol [2][3][4]

Appearance White to pale buff crystals or powder[5]

Solubility 100 mg/mL in water[5]

Purity ≥95%[2] to ≥98.0%[7]

Storage (Powder) 2 - 8°C[5]

Shelf Life (Powder) 36 months[5]

Mechanism of Action
Spectinomycin is a bacteriostatic antibiotic that inhibits protein synthesis in bacteria.[8][9] Its

primary mode of action involves binding to the 30S subunit of the bacterial ribosome.[8][9][10]

[11][12] This interaction interferes with the translocation of peptidyl-tRNA from the A-site to the

P-site, a critical step in the elongation phase of protein synthesis.[9][11][13] By halting protein

production, spectinomycin effectively stops bacterial growth and replication.[8][9] Notably, its

binding site on the ribosome is different from that of other aminoglycosides, which can reduce

cross-resistance.[8]
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Mechanism of action of spectinomycin.

Experimental Protocols
Preparation of Spectinomycin Stock Solution (50
mg/mL)
Materials:

Spectinomycin dihydrochloride pentahydrate powder

Sterile, distilled or deionized water (ddH₂O)

Sterile 0.22 µm syringe filter

Sterile conical tubes and microcentrifuge tubes

Analytical balance and weighing paper/boat
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Sterile syringes

Procedure:

Accurately weigh 0.5 g of spectinomycin dihydrochloride pentahydrate.[14]

Add the weighed powder to a sterile conical tube.

Add sterile ddH₂O to a final volume of 10 mL.

Vortex or mix until the powder is completely dissolved.

Aseptically draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter-sterilize the solution into a new sterile conical tube.

Aliquot the sterile stock solution into smaller, working volumes (e.g., 1 mL) in sterile

microcentrifuge tubes.

Label the aliquots with the name, concentration, and date of preparation.

Store the aliquots at -20°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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